Cas no 133559-43-0 (Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate)

Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate is a versatile trifluoromethylsulfonyl (TfO) ester derivative, primarily employed as a reactive intermediate in organic synthesis. Its key advantages include high electrophilicity, making it a valuable precursor for cross-coupling reactions, Michael additions, and other C–C bond-forming transformations. The presence of the trifluoromethylsulfonyl group enhances its leaving-group ability, facilitating nucleophilic substitution under mild conditions. Additionally, the ester functionality provides further synthetic flexibility for derivatization. This compound is particularly useful in medicinal chemistry and materials science for constructing complex scaffolds. Its stability under controlled conditions ensures reliable handling, while its reactivity profile allows for selective modifications in multi-step syntheses.
Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate structure
133559-43-0 structure
Product Name:Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate
CAS No:133559-43-0
MF:C6H7F3O5S
MW:248.176991701126
CID:105797
PubChem ID:5706537
Update Time:2025-06-25

Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate
    • 2-Butenoic acid,3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
    • 3-TRIFLUOROMETHANESULFONYLOXY-BUT-2-ENOIC ACID METHYL ESTER
    • methyl (Z)-3-(trifluoromethylsulfonyloxy)but-2-enoate
    • Methyl 3-(trifluoroMethylsulfonyloxy) crotonate
    • A-2232
    • AC-6491
    • (S)-12-T-BUTYL-BETA-ALANINE
    • 2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
    • Methyl 3-(trifluoromethylsulfonyloxy)crotonate
    • 133559-43-0
    • 136384-96-8
    • AS-39061
    • CS-0170830
    • 2-Butenoic acid, 3-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester, (2Z)-
    • MFCD03001758
    • AKOS025402215
    • Methyl (Z)-3-(((Trifluoromethyl)sulfonyl)oxy)but-2-enoate
    • RSNDRPHGOLGQLG-ARJAWSKDSA-N
    • Methyl3-(trifluoromethylsulfonyloxy)crotonate
    • DTXSID60420705
    • Inchi： 1S/C6H7F3O5S/c1-4(3-5(10)13-2)14-15(11,12)6(7,8)9/h3H,1-2H3/b4-3-
    • InChI Key： RSNDRPHGOLGQLG-ARJAWSKDSA-N
    • SMILES： S(C(F)(F)F)(=O)(=O)O/C(=C\C(=O)OC)/C

Computed Properties

  • Exact Mass: 247.99700
  • Monoisotopic Mass: 247.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.474
  • Boiling Point: 248.3°Cat760mmHg
  • Flash Point: 104°C
  • Refractive Index: 1.416
  • PSA: 78.05000
  • LogP: 2.01020

Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Methyl 3-(((trifluoromethyl)sulfonyl)oxy)but-2-enoate Pricemore >>

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